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Compound of Interest

Compound Name: Methyl homovanillate

Cat. No.: B103193 Get Quote

Technical Support Center: Mass Spectrometry of
Methyl Homovanillate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the mass

spectrometry of Methyl homovanillate.

Frequently Asked Questions (FAQs)
1. What are the expected mass and major fragments for Methyl homovanillate in electron

ionization (EI) mass spectrometry?

Methyl homovanillate (also known as Methyl 4-hydroxy-3-methoxyphenylacetate) has a

molecular weight of 196.2 g/mol .[1][2] In EI-MS, you can expect to observe the molecular ion

peak (M+) at m/z 196. The most prominent fragment ion is typically observed at m/z 137.[1]

This corresponds to the loss of the methoxycarbonylmethyl group (-CH2COOCH3).

Table 1: Key Mass Spectral Peaks for Methyl Homovanillate (EI-MS)
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m/z Identity Description

196 [M]+• Molecular Ion

137 [M-CH2COOCH3]+
Loss of the

methoxycarbonylmethyl group

Below is a diagram illustrating the primary fragmentation pathway of Methyl homovanillate
under electron ionization.

Caption: Predicted EI fragmentation of Methyl homovanillate.

2. What are common isobaric interferences for Methyl homovanillate?

Isobaric interferences arise from compounds that have the same nominal mass as Methyl
homovanillate (m/z 196). Distinguishing these from the analyte of interest is critical for

accurate quantification. Potential isobaric interferences depend on the sample matrix.

Table 2: Potential Isobaric Interferences for Methyl Homovanillate
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Compound Molecular Formula
Nominal Mass (
g/mol )

Potential Source

Methyl vanillate C9H10O4 182

While not isobaric with

Methyl homovanillate,

it is a structurally

similar compound that

could be present in

biological or plant-

derived samples and

may have overlapping

fragments if not

chromatographically

separated.

Ethyl vanillin C9H10O3 166

Not directly isobaric,

but its presence in

food or flavorings

could lead to complex

matrices where other,

isobaric compounds

might be present.

Metabolites of related

compounds
Varies 196

Endogenous or drug

metabolites in

biological samples

could potentially have

the same nominal

mass.

3. How can I differentiate Methyl homovanillate from isobaric interferences?

Effective chromatographic separation is the primary strategy. Additionally, using high-resolution

mass spectrometry can help distinguish between compounds with the same nominal mass but

different exact masses. Tandem mass spectrometry (MS/MS) is also highly effective, as the

fragmentation patterns of isobaric compounds are often different.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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